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Compound of Interest

Compound Name: Bis(trimethylsilyl) azelaate

Cat. No.: B099416 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document provides a summary of available safety and handling information for

Bis(trimethylsilyl) azelaate. It is intended for use by qualified personnel trained in handling

chemical reagents. A specific Safety Data Sheet (SDS) for Bis(trimethylsilyl) azelaate is not

readily available in public domains. Therefore, the safety and handling recommendations

provided herein are based on the chemical properties of the trimethylsilyl and azelaate

moieties, as well as general safe handling practices for silylated organic compounds. Users

should always perform their own risk assessment before use.

Introduction
Bis(trimethylsilyl) azelaate, also known as bis(trimethylsilyl) nonanedioate, is the trimethylsilyl

ester derivative of azelaic acid. Silylation is a common chemical modification used in organic

synthesis and analytical chemistry to increase the volatility, stability, and solubility of

compounds in nonpolar solvents. This guide provides a comprehensive overview of the known

properties, safety considerations, and handling procedures for Bis(trimethylsilyl) azelaate to

ensure its safe use in a laboratory setting.

Chemical and Physical Properties
The following table summarizes the key chemical and physical properties of Bis(trimethylsilyl)
azelaate.
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Property Value Source

Molecular Formula C15H32O4Si2 ChemSrc

Molecular Weight 332.58 g/mol ChemSrc

CAS Number 17906-08-0 ChemSrc

Appearance
Not specified (likely a liquid or

low-melting solid)
Inferred

Boiling Point Not specified -

Melting Point Not specified -

Solubility
Soluble in diverse organic

solvents. Reacts with water.

General knowledge of silyl

esters

Safety and Hazard Information
Due to the lack of a specific Safety Data Sheet (SDS), the following hazard information is

inferred from the reactivity of the functional groups present in Bis(trimethylsilyl) azelaate and

from general information on silylating agents.

Potential Hazards
Moisture Sensitivity: Silyl esters are susceptible to hydrolysis. Contact with water or moisture

will likely lead to the decomposition of the compound, regenerating azelaic acid and

trimethylsilanol. This reaction can be vigorous.

Skin and Eye Irritation: While no specific data exists for Bis(trimethylsilyl) azelaate, related

silylating agents and dicarboxylic acids can be irritating to the skin and eyes. Direct contact

should be avoided.

Inhalation: The volatility of Bis(trimethylsilyl) azelaate is not well-documented. However,

inhalation of vapors or aerosols may cause respiratory tract irritation.

Ingestion: The toxicological effects of ingestion are unknown.

First Aid Measures
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Inhalation: Move the affected person to fresh air. If breathing is difficult, seek medical

attention.

Skin Contact: Immediately wash the affected area with plenty of soap and water. Remove

contaminated clothing. If irritation persists, seek medical attention.

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting upper

and lower eyelids occasionally. Seek immediate medical attention.

Ingestion: Do not induce vomiting. Rinse mouth with water. Seek immediate medical

attention.

Handling and Storage
Personal Protective Equipment (PPE)

Eye Protection: Chemical safety goggles or a face shield are required.

Hand Protection: Wear chemically resistant gloves (e.g., nitrile or butyl rubber).

Skin and Body Protection: A lab coat and closed-toe shoes are mandatory.

Respiratory Protection: Use in a well-ventilated area, preferably in a chemical fume hood. If

the potential for aerosol or vapor generation is high, a NIOSH-approved respirator may be

necessary.

Safe Handling Procedures
Handle Bis(trimethylsilyl) azelaate in a chemical fume hood to minimize inhalation

exposure.

Keep away from sources of moisture, including atmospheric moisture, to prevent

decomposition.

Avoid contact with skin, eyes, and clothing.

Ground all equipment when handling to prevent static discharge, especially if the compound

is flammable (flammability data is not available).
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Use only non-sparking tools.

Storage
Store in a tightly sealed container in a cool, dry, and well-ventilated area.

Protect from moisture. Storage under an inert atmosphere (e.g., nitrogen or argon) is

recommended.

Store away from incompatible materials such as water, strong acids, strong bases, and

strong oxidizing agents.

Experimental Protocols
While specific experimental protocols for the safety and handling of Bis(trimethylsilyl)
azelaate are not published, the following general procedures for handling moisture-sensitive

silylated compounds should be followed.

General Silylation Reaction Work-up
Silylation reactions are common in organic synthesis. The work-up procedure for a reaction

involving Bis(trimethylsilyl) azelaate as a product or reagent would typically involve:

Quenching the reaction with a non-aqueous solvent.

Removal of any solid byproducts by filtration under an inert atmosphere.

Evaporation of the solvent under reduced pressure.

Purification of the product by distillation or chromatography, ensuring all equipment is dry.

Spill and Disposal Procedures
Spill: In case of a spill, evacuate the area. Wear appropriate PPE. Absorb the spill with a dry,

inert material (e.g., vermiculite, sand, or earth). Collect the absorbed material in a sealed

container for disposal. Do not use water to clean up the spill.

Disposal: Dispose of waste in accordance with all applicable federal, state, and local

regulations. The compound may be considered hazardous waste.
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Toxicological Information
No specific toxicological studies on Bis(trimethylsilyl) azelaate were found. The toxicity of

dicarboxylic acids, such as azelaic acid, is generally low. However, some dicarboxylic acids can

be harmful if inhaled, swallowed, or absorbed through the skin.[1] The toxicological properties

of the trimethylsilyl moiety in this context are not well-characterized.

Logical Workflow for Safe Handling
The following diagram illustrates a logical workflow for the safe handling of Bis(trimethylsilyl)
azelaate in a research environment.
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Caption: Logical workflow for the safe handling of Bis(trimethylsilyl) azelaate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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